Cas no 1185295-63-9 (4-Butoxy-3-(trifluoromethyl)aniline hydrochloride)

• Product Name: 4-Butoxy-3-(trifluoromethyl)aniline hydrochloride
• CAS No: 1185295-63-9
• MF: C₁₁H₁₅ClF₃NO
• MW: 269.691112756729
• CID: 3046311
• PubChem ID: 46735581
• Update Time: 2025-08-05

4-Butoxy-3-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-3-(trifluoromethyl)aniline hydrochloride
• 1185295-63-9
• 4-butoxy-3-(trifluoromethyl)aniline;hydrochloride
• SB81535
• AKOS015844573
• 4-BUTOXY-3-(TRIFLUOROMETHYL)ANILINEHYDROCHLORIDE

• Inchi： 1S/C11H14F3NO.ClH/c1-2-3-6-16-10-5-4-8(15)7-9(10)11(12,13)14;/h4-5,7H,2-3,6,15H2,1H3;1H
• InChI Key： TXMDOXXIWTWWQH-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C=CC=1OCCCC)(F)(F)F.Cl

Computed Properties

• Exact Mass: 269.0794263g/mol
• Monoisotopic Mass: 269.0794263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Butoxy-3-(trifluoromethyl)aniline hydrochloride

Professional Introduction to 4-Butoxy-3-(trifluoromethyl)aniline hydrochloride (CAS No. 1185295-63-9)

4-Butoxy-3-(trifluoromethyl)aniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185295-63-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by the presence of both a butoxy group and a trifluoromethyl substituent on the benzene ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The structural features of 4-butoxy-3-(trifluoromethyl)aniline hydrochloride contribute to its unique chemical properties and potential biological activities. The butoxy group introduces a relatively bulky, electron-donating alkyl moiety, which can influence the electronic distribution of the aromatic ring and affect its reactivity in various chemical transformations. Concurrently, the trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in biological targets, a feature that has been widely exploited in the design of pharmacologically active molecules.

In recent years, there has been growing interest in aniline derivatives as scaffolds for developing novel therapeutic agents. The combination of the butoxy and trifluoromethyl groups in 4-butoxy-3-(trifluoromethyl)aniline hydrochloride positions it as a promising candidate for further exploration in drug discovery. Specifically, researchers have been investigating its potential applications in the treatment of neurological disorders, where modulation of central nervous system activity is crucial. Preliminary studies suggest that this compound may exhibit properties relevant to neurotransmitter receptor interactions, although more comprehensive research is necessary to fully elucidate its mechanism of action.

The synthesis of 4-butoxy-3-(trifluoromethyl)aniline hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution followed by functional group transformations such as alkylation and halogenation. The introduction of the butoxy group typically involves the reaction of 3-trifluoromethylbenzaldehyde with butanol in the presence of a suitable base, while subsequent conversion to the aniline derivative may require reduction or other catalytic processes. Finally, salt formation with hydrochloric acid yields the desired hydrochloride salt.

The pharmacological profile of 4-butoxy-3-(trifluoromethyl)aniline hydrochloride is still under investigation, but early findings hint at its potential as an inhibitor of certain enzymes or receptors involved in pathophysiological processes. For instance, its structural motif resembles known bioactive compounds that target serotonergic pathways, which are implicated in conditions such as depression and anxiety disorders. Additionally, the trifluoromethyl group may enhance its interaction with biological targets by improving lipophilicity and reducing metabolic degradation.

From a computational chemistry perspective, molecular modeling studies have been employed to predict the binding affinity and interactions of 4-butoxy-3-(trifluoromethyl)aniline hydrochloride with potential biological targets. These simulations have provided insights into how modifications to the benzene ring can fine-tune its pharmacological properties. For example, virtual screening techniques have identified analogs with enhanced binding to specific protein receptors, suggesting that further derivatization may lead to more potent therapeutic agents.

The industrial significance of 4-butoxy-3-(trifluoromethyl)aniline hydrochloride extends beyond academic research into practical applications in drug development pipelines. Pharmaceutical companies often utilize such intermediates to streamline synthetic routes and improve scalability for large-scale production. The availability of well-characterized compounds like this one accelerates the process of identifying lead candidates for further development, reducing both time-to-market and development costs.

In conclusion, 4-butoxy-3-(trifluoromethyl)aniline hydrochloride (CAS No. 1185295-63-9) represents a compelling subject of study in medicinal chemistry due to its unique structural features and potential biological activities. While further research is needed to fully understand its therapeutic implications, preliminary evidence suggests that it may serve as a valuable scaffold for developing novel pharmaceuticals. As synthetic methodologies continue to advance, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.